Cas no 2361875-99-0 (N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361875-99-0
• MF: C₁₅H₂₄N₂O₃S
• MW: 312.427662849426
• CID: 6213073
• PubChem ID: 145904051
• Update Time: 2025-07-16

N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578516
• 2361875-99-0
• N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z3672056190
• N-[4-(hydroxymethyl)thian-4-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 1-Acryloyl-N-(4-(hydroxymethyl)tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C15H24N2O3S/c1-2-13(19)17-7-3-12(4-8-17)14(20)16-15(11-18)5-9-21-10-6-15/h2,12,18H,1,3-11H2,(H,16,20)
• InChI Key： DQWNRDDHVKCMKS-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(CC1)NC(C1CCN(C(C=C)=O)CC1)=O

Computed Properties

• Exact Mass: 312.15076381g/mol
• Monoisotopic Mass: 312.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.9Ų

Additional information on N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide

Comprehensive Overview of N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361875-99-0)

N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361875-99-0) is a novel synthetic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining a thiane ring with a piperidine core, linked by a carboxamide bridge. The presence of a hydroxymethyl group and a prop-2-enoyl moiety further enhances its potential for diverse biochemical interactions. Researchers are particularly interested in its applications as a small molecule modulator for targeting specific protein-protein interactions (PPIs) or enzyme inhibition.

The compound's CAS number 2361875-99-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name, N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide, reflects its intricate architecture, which is often explored in structure-activity relationship (SAR) studies. Recent trends in drug development emphasize the importance of such hybrid structures, as they offer improved bioavailability and selectivity compared to traditional scaffolds. This aligns with the growing demand for next-generation therapeutics in oncology, neurology, and immunology.

One of the most searched questions in the scientific community revolves around the synthetic routes for CAS 2361875-99-0. Current literature suggests multi-step organic synthesis involving amide coupling and ring-forming reactions, with yields optimized through modern catalytic techniques. Another hot topic is its potential role in targeted drug delivery, leveraging the hydroxymethyl group for conjugation with nanocarriers. Such applications are frequently discussed in forums focusing on precision medicine and personalized therapies.

From a mechanistic perspective, the prop-2-enoyl fragment in N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide may act as a Michael acceptor, enabling covalent binding to cysteine residues in target proteins. This mechanism is analogous to several FDA-approved covalent inhibitors, making the compound a candidate for proteomics research. Additionally, its thiane-piperidine hybrid structure is being investigated for CNS permeability, addressing challenges in blood-brain barrier (BBB) penetration—a key focus area in neurodegenerative disease research.

In the context of green chemistry, efforts to synthesize CAS 2361875-99-0 using environmentally benign solvents and catalysts are gaining traction. This aligns with global initiatives to reduce the ecological footprint of pharmaceutical manufacturing. Furthermore, computational studies using molecular docking and AI-driven drug design tools have predicted high binding affinity for certain kinase targets, sparking collaborations between academia and biotech firms.

To summarize, N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide represents a promising scaffold with multifaceted applications. Its CAS number 2361875-99-0 ensures traceability, while its structural features cater to contemporary demands in drug discovery and biomolecular engineering. As research progresses, this compound may emerge as a cornerstone in developing innovative therapies for unmet medical needs.